Cas no 54921-48-1 (Morpholinium,4-[1H-indol-3-yl(methylthio)methylene]-, iodide (1:1))

• Product name: Morpholinium,4-[1H-indol-3-yl(methylthio)methylene]-, iodide (1:1)
• CAS No: 54921-48-1
• MF: C₁₄H₁₇IN₂OS
• MW: 388.267054319382
• CID: 379168

Morpholinium,4-[1H-indol-3-yl(methylthio)methylene]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Morpholinium,4-[1H-indol-3-yl(methylthio)methylene]-, iodide (1:1)
• Morpholinium, 4-(3-indolyl(methylthio)methylene)-, iodide

• Inchi： 1S/C14H16N2OS.HI/c1-18-14(16-6-8-17-9-7-16)12-10-15-13-5-3-2-4-11(12)13;/h2-5,10H,6-9H2,1H3;1H
• InChI Key： QNHQRAFBDHAYJE-UHFFFAOYSA-N
• SMILES： C(=[N+]1/CCOCC/1)(\C1=CNC2C=CC=CC1=2)/SC.[I-]

Computed Properties

• Exact Mass: 370.8772
• Monoisotopic Mass: 388.010627
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3

Experimental Properties

• PSA: 25.13